Cas no 2137477-00-8 (2-{(tert-butoxy)carbonylamino}-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoic acid
• CAS No: 2137477-00-8
• MF: C₁₃H₂₂N₄O₄
• MW: 298.338182926178
• CID: 6176364
• PubChem ID: 165495510
• Update Time: 2025-08-05

2-{(tert-butoxy)carbonylamino}-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoic acid
• 2137477-00-8
• EN300-1140977

• Inchi： 1S/C13H22N4O4/c1-8(2)10-14-7-17(16-10)6-9(11(18)19)15-12(20)21-13(3,4)5/h7-9H,6H2,1-5H3,(H,15,20)(H,18,19)
• InChI Key： SEUPRMVMBKBNBO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=NC(C(C)C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.16410520g/mol
• Monoisotopic Mass: 298.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoic acid

Chemical Compound CAS No. 2137477-00-8: 2-{(tert-butoxy)carbonylamino}-3-(3-(propan-2-yl)-1H-1,2,4-triazol-1-yl)propanoic Acid

The chemical compound with CAS No. 2137477-00-8, known as 2-{(tert-butoxy)carbonylamino}-3-(3-(propan-2-yl)-1H-1,2,4-triazol-1-yl)propanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl amino group and a 1H-1,2,4-triazole ring substituted with a propan-2-yl group. The presence of these functional groups makes it highly versatile and valuable in fields such as pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of tert-butoxy carbonyl amino groups in enhancing the stability and bioavailability of pharmaceutical compounds. Researchers have demonstrated that this functional group can significantly improve the solubility of drugs in aqueous solutions, making it easier for the body to absorb them. This property has led to increased interest in using this compound as a building block for developing new drug delivery systems.

The 1H-1,2,4-triazole ring in the molecule is another key feature that contributes to its reactivity and selectivity in various chemical reactions. Triazole rings are known for their ability to form stable complexes with metal ions, which has made them valuable in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). Recent advancements in MOF research have shown that compounds with triazole rings can be used to create highly porous materials with applications in gas storage and catalysis.

The propan-2-yl group substitution on the triazole ring adds another layer of complexity to this compound's structure. This substitution pattern influences the molecule's steric properties and electronic characteristics, making it suitable for specific types of chemical transformations. For instance, the propan-2-yl group can act as a directing group in nucleophilic substitutions or serve as a protective group during multi-step synthesis processes.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic acyl substitutions and condensation reactions. The use of tert-butoxycarbonyl (Boc) protecting groups is particularly advantageous during the synthesis process, as they provide excellent stability under harsh reaction conditions while being easily removable under mild acidic conditions.

Recent research has also explored the potential of this compound in agrochemical applications. Studies have shown that derivatives of this compound exhibit promising activity against plant pathogens, making them candidates for the development of new fungicides or insecticides. The ability to modify the substituents on the triazole ring allows for fine-tuning of the compound's biological activity and selectivity.

Moreover, the propanoic acid moiety at the core of this molecule provides additional functionality. Propanoic acid derivatives are widely used in various industries due to their ability to form esters and amides, which are essential components in pharmaceuticals and personal care products. The presence of this group in our compound further enhances its versatility and applicability.

In conclusion, CAS No. 2137477-00-8 represents a highly functionalized organic compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development in areas such as drug discovery, material science, and agrochemicals. As scientific advancements continue to uncover new applications for this compound, its role in modern chemistry is expected to grow even more prominent.